Cas no 123997-26-2 (Eprinomectin)

Eprinomectin Properties

Names and Identifiers

• Eprinomectin
• (4''R)-4''-(ACETYLAMINO)-4''-DEOXY-AVERMECTIN B1
• Emamectin B1 Benzoate
• EPRINOMECTIN VETRANAL
• EprinomectinB1
• Avermectin B1, 4-(acetylamino)-4-deoxy-, (4R)-
• (4''r)-4''-(acetylamino)-4''-deoxy-avermectin b1solution
• eprinex
• Eprinomectin solution
• MK-397
• (2aZ,4Z,5'S,6S,6'R,7S,8Z,11R,13S,15S,17aR,20R,20aR,20bS)-20,20b-dihydroxy-5',6,8,19-tetramethyl-6'-(1-methylethyl)-17-oxo-5',6,6',10,11,14,15,17,17a,20,20a,20b-dodecahydro-
• MK 397
• Eprinomection
• Acetaminoabamectin
• EprinoMectin-d3 (Mixture of B1a and B1b)
• EPRINOMECTIN VETRANAL
• EPRINOMECTIN
• eprinomectin solution
• +Expand

• MDL： MFCD29924103
• InChIKey： ZKWQQXZUCOBISE-GHSAPODPSA-N
• Inchi： InChI=1S/C50H75NO14/c1-12-26(2)45-29(5)18-19-49(65-45)24-36-21-35(64-49)17-16-28(4)44(27(3)14-13-15-34-25-58-47-43(53)30(6)20-37(48(54)61-36)50(34,47)55)62-41-23-39(57-11)46(32(8)60-41)63-40-22-38(56-10)42(31(7)59-40)51-33(9)52/h13-16,18-20,26-27,29,31-32,35-47,53,55H,12,17,21-25H2,1-11H3,(H,51,52)/t26-,27-,29-,31+,32+,35+,36+,37+,38+,39+,40+,41+,42-,43-,44-,45+,46-,47+,49-,50+/m1/s1
• SMILES： C[C@H]1[C@@H](NC(C)=O)[C@@H](OC)C[C@H](O[C@@H]2[C@H](C)O[C@@H](O[C@@H](/C(C)=C/C[C@@H](C3)OC4(O[C@@H]([C@@H](CC)C)[C@H](C)C=C4)C[C@H]3OC5=O)[C@@H](/C=C/C=C6CO[C@@H]7[C@@]\6(O)[C@H]5C=C(C)[C@H]7O)C)C[C@@H]2OC)O1

Computed Properties

• Exact Mass: 898.49500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 10
• Monoisotopic Mass: 899.503106
• Heavy Atom Count: 65
• Complexity: 1830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 179

Experimental Properties

• LogP: 5.46970
• PSA: 178.93000
• Refractive Index: 1.567
• Boiling Point: °Cat760mmHg
• Melting Point: 163-166 ºC
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Solubility: DMF：30mg/mL； DMSO：30mg/mL；乙醇：30mg/mL
• Color/Form: 100 μg/mL in acetonitrile
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.23

Eprinomectin Security Information

• Symbol: GHS02 GHS07
• WGK Germany：2
• Safety Term：26-36/37
• Safety Instruction： 16-36/37
• Risk Phrases：11-20/21/22-36
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• Hazard Statement： H225-H302-H312-H319-H332
• Warning Statement： P210-P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 11-20/21/22-36
• Signal Word：Danger
• Toxicity：LD50 orally in mice: 24 mg/kg (Jones)
• HazardClass：6.1

Eprinomectin Customs Data

• HS CODE：2941906000

Related Categories

• Other Chemical Reagents